![molecular formula C20H24N6O3 B2513974 tert-Butyl 2-(pyrazin-2-yl)-5-(pyrrolidine-1-carbonyl)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate CAS No. 1439904-55-8](/img/structure/B2513974.png)
tert-Butyl 2-(pyrazin-2-yl)-5-(pyrrolidine-1-carbonyl)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of this compound likely involves multi-step reactions, including cyclization, esterification, and functional group transformations. Researchers have explored various synthetic routes, optimizing conditions for high yields and purity. Notably, palladium-catalyzed alkoxycarbonylation of sterically hindered olefins has been employed .
Scientific Research Applications
Cardiovascular Research
Research into cardiovascular agents has included the synthesis of compounds with structures related to tert-Butyl 2-(pyrazin-2-yl)-5-(pyrrolidine-1-carbonyl)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate. For example, 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems, including pyrrole and pyrazine, have shown promising potential as cardiovascular agents due to their coronary vasodilating and antihypertensive activities (Sato et al., 1980).
Organic Synthesis and Characterization
The compound has been a focus in the synthesis and structural characterization of complex organic molecules. For instance, tert-butyl 2-((phenylthio)-carbonyl)pyrrolidine-1-carboxylate, a structurally related compound, was synthesized and characterized, highlighting the diversity of potential applications in medicinal chemistry and drug design (Naveen et al., 2007).
Heterocyclic Chemistry
In the realm of heterocyclic chemistry, novel pyrrolo[2,1-c]-1,3-diazacycloalkano[1,2-a]pyrazinones were synthesized, demonstrating the versatility of related compounds in creating diverse heterocyclic systems that may have pharmaceutical relevance (Mokrov et al., 2010).
Advanced Materials
The synthesis, characterization, and analysis of related compounds have contributed to the development of advanced materials. For instance, the synthesis of 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate and its characterization through thermal, X-ray, and DFT analyses provided insights into the molecular and crystal structure, paving the way for potential applications in material science (Çolak et al., 2021).
Synthetic Methodologies
Research has also focused on developing novel synthetic methodologies using related compounds. For example, a novel condensation reaction of carboxylic acids with various non-nucleophilic N-heterocycles and anilides was developed, showcasing the utility of tert-butyl derivatives in facilitating complex organic reactions (Umehara et al., 2016).
properties
IUPAC Name |
tert-butyl 2-pyrazin-2-yl-5-(pyrrolidine-1-carbonyl)-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6O3/c1-20(2,3)29-19(28)26-12-15-13(16(26)18(27)25-8-4-5-9-25)10-23-17(24-15)14-11-21-6-7-22-14/h6-7,10-11,16H,4-5,8-9,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZZRMSHMBULTMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2=NC(=NC=C2C1C(=O)N3CCCC3)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 2-(pyrazin-2-yl)-5-(pyrrolidine-1-carbonyl)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.